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Compound of Interest

Compound Name: 1,3-Cyclohexadiene

Cat. No.: B119728

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the handling and disposal
of 1,3-Cyclohexadiene, ensuring the well-being of researchers, scientists, and drug
development professionals. Adherence to these guidelines is critical due to the chemical's
hazardous properties.

Essential Safety & Physical Properties

1,3-Cyclohexadiene is a highly flammable liquid and vapor that can cause irritation to the skin,
eyes, and respiratory system.[1][2] It is crucial to handle this chemical with appropriate
engineering controls and personal protective equipment to minimize exposure. While no
specific occupational exposure limits have been established by OSHA, NIOSH, or ACGIH, it is
imperative to keep exposure to a minimum.[1][3]
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Property Data

Appearance Colorless liquid
Odor Stench

Boiling Point 80°C /176 °F

Flash Point -6°C/21.2°F
Specific Gravity 0.841 g/cm? at 25 °C
Vapor Density 2.76 (Air=1)

OSHA PEL: None ListedNIOSH REL: None

Occupational Exposure Limits ] )
ListedACGIH TLV: None Listed

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is the first line of defense against the hazards of 1,3-
Cyclohexadiene.

Eye and Face Protection

» Minimum Requirement: Wear chemical splash goggles that meet ANSI Z87.1 standards.

« Recommended: A face shield should be worn in conjunction with goggles, especially when
handling larger quantities or when there is a significant risk of splashing.[3]

Skin and Body Protection

e Gloves: Wear appropriate chemical-resistant gloves.[1] Specific permeation and
breakthrough time data for 1,3-Cyclohexadiene are not readily available in published
chemical resistance guides. Therefore, it is critical to consult directly with glove
manufacturers for specific recommendations and to perform testing for your specific
application. General guidance suggests that materials like Butyl rubber or Viton™ may be
suitable for similar chemicals, but this must be verified. Always inspect gloves for any signs
of degradation or perforation before use.[2]
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o Lab Coat/Apron: A flame-retardant and chemically resistant lab coat or apron is mandatory.

[3]

e Clothing: Wear long pants and closed-toe shoes. Ensure no skin is exposed between your
lab coat and your gloves or shoes.

e Specialized Protection: For large-scale operations, impervious clothing and flame-retardant
antistatic protective clothing should be considered.[3]

Respiratory Protection

o Engineering Controls: Primary respiratory protection should be achieved through engineering
controls such as a certified chemical fume hood.[1]

» Respirator Use: If engineering controls are not sufficient to maintain exposure below
acceptable levels, or during emergency situations, a NIOSH-approved respirator with organic
vapor cartridges is required.[1] A full-facepiece respirator provides both respiratory and eye
protection.[3] All respirator use must be in accordance with a comprehensive respiratory
protection program that meets OSHA 29 CFR 1910.134 and ANSI Z88.2 requirements.[1]

Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Ensure a certified chemical fume hood is operational and the sash is at the appropriate
working height.

o Verify that an eyewash station and safety shower are readily accessible and unobstructed.

[4]

o Remove all potential ignition sources from the work area, including open flames, hot
plates, and spark-producing equipment.[2][4]

o Ground all equipment and containers to prevent the buildup of static electricity.[4]

o Have spill control materials (e.g., inert absorbent like sand or vermiculite) readily available.

[1]
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e Donning PPE:
o Don a flame-retardant lab coat.
o Put on chemical splash goggles and a face shield.

o Don the appropriate chemical-resistant gloves, ensuring the cuffs of the gloves overlap
with the sleeves of the lab coat.

e Handling the Chemical:

[e]

Perform all work with 1,3-Cyclohexadiene inside the chemical fume hood.

o

Carefully open the container, avoiding splashing or creating aerosols.

[¢]

Dispense the required amount using appropriate tools (e.g., pipette, graduated cylinder).

[¢]

Keep the container tightly closed when not in use.[4]

[e]

Avoid contact with skin and eyes and inhalation of vapors.[3]

e Post-Handling:
o Tightly seal the 1,3-Cyclohexadiene container.
o Decontaminate any surfaces that may have come into contact with the chemical.
o Properly remove and dispose of contaminated gloves.

Disposal Plan

Proper disposal of 1,3-Cyclohexadiene and associated waste is crucial to prevent
environmental contamination and ensure safety.

e Chemical Waste:

o Unused or waste 1,3-Cyclohexadiene must be collected in a clearly labeled, sealed, and
appropriate hazardous waste container.
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o Do not mix 1,3-Cyclohexadiene waste with other waste streams.[3]

o Arrange for disposal through a licensed hazardous waste disposal company, following all
local, state, and federal regulations.[3]

e Contaminated Materials:

o All disposable PPE (gloves, etc.) and materials used for spill cleanup (absorbents) that are
contaminated with 1,3-Cyclohexadiene must be disposed of as hazardous waste.[3]

o Place these materials in a sealed container, properly labeled as hazardous waste.
o Empty Containers:
o Empty containers retain product residue and vapors and can be dangerous.[1]

o Handle uncleaned containers as you would the product itself.[3] Do not reuse empty
containers. They should be disposed of as hazardous waste.

Emergency Procedures

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes.
[5] Remove all contaminated clothing. Seek immediate medical attention.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][5] Seek immediate medical attention.

 Inhalation: Move the person to fresh air.[3] If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[1]

» Spill: Evacuate personnel from the immediate area.[3] Remove all ignition sources.[3]
Wearing appropriate PPE, contain the spill using a non-combustible absorbent material (e.g.,
sand, earth, vermiculite).[1] Collect the absorbed material and place it in a sealed container
for hazardous waste disposal.[2] Do not let the product enter drains.[3]
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Workflow for Handling 1,3-Cyclohexadiene

Preparation

Don PPE

Chemical Handling
(in Fume Hood)

Post-Handling & Decontamination Emergency Event

Waste Disposal First Aid & Spill Response

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1,3-Cyclohexadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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